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Compound of Interest

Compound Name: Solanthrene

CAS No.: 26516-51-8

Cat. No.: B600710

Get Quote

Solanthrene is highly lipophilic and biologically active, capable of disrupting cellular

membranes[2]. It carries GHS hazard statements H361d (Suspected of damaging the unborn

child) and H413 (May cause long-lasting harmful effects to aquatic life), classifying it under

WGK 3 (highly hazardous to water).

Why not pour it down the drain or discard it in standard solid waste? Its steroidal backbone

resists standard aqueous municipal wastewater treatment processes. If introduced into the

environment, it persists and bioaccumulates. Therefore, the only acceptable method of

destruction is high-temperature thermal degradation (incineration)[3]. Dissolving the solid in a

combustible solvent prior to disposal ensures a homogenous mixture that burns efficiently,

preventing the formation of toxic degradation byproducts.

Quantitative Chemical & Hazard Profile
To ensure your environmental health and safety (EHS) team has the necessary data for waste

profiling, all critical quantitative parameters are summarized below.

Table 1: Solanthrene Chemical & Hazard Profile
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Property / Classification Data / Specification

Chemical Name Solanthrene (Synonyms: Solanidiene)

CAS Number 26516-51-8[4]

Molecular Formula C₂₇H₄₁N[5]

Molecular Weight 379.62 g/mol

Purity Standard
≥98.0% (HPLC) / Primary Reference

Standard[5]

GHS Hazard Statements
H302 (Harmful if swallowed), H361d

(Reproductive toxicity), H413 (Aquatic toxicity)

Water Hazard Class WGK 3 (Highly hazardous to water)

Storage Class 11 (Combustible Solids)

Solanthrene Disposal Workflows
The following protocols are designed as self-validating systems. By incorporating visual checks

and chemical compatibility verifications into the steps, we ensure that the disposal process is

both safe and compliant.

Protocol 1: Solid Waste Processing (Powder/Crystals)
To prevent aerosolization and ensure complete thermal destruction, solid Solanthrene should

never be sent to the incinerator as a dry powder[3]. We employ a solvent-dissolution strategy.

Containerization: Transfer residual solid Solanthrene into a sealable, chemically compatible

container (e.g., an amber glass vial or high-density polyethylene bottle).

Solvent Dissolution: In a fume hood, add a combustible organic solvent (such as ethanol,

methanol, or acetone) to the solid waste.

Causality: Solanthrene is poorly soluble in water but highly soluble in organics[5].

Dissolving it in a combustible solvent ensures homogeneous distribution, preventing
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localized concentration gradients that could cause uneven combustion during

incineration[3].

Verification (Self-Validating Step): Agitate the container and visually verify that no particulate

matter remains. If the solution is clear (typically a light yellow tint[5]), the compound is fully

solvated.

Waste Routing: Transfer the solution to the laboratory's designated Halogen-Free Organic

Waste carboy.

Labeling: Ensure the carboy is labeled with GHS07 and GHS08 symbols, explicitly noting

"Contains Solanthrene (Reproductive Toxin)"[4].

Protocol 2: Liquid Waste Processing (HPLC/Assay
Effluents)
Analytical workflows, such as HPLC purity assessments[5], generate dilute Solanthrene liquid

waste.

Segregation: Determine the composition of your mobile phase. If using standard reverse-

phase solvents (e.g., Acetonitrile/Water or Methanol/Water), route the effluent to the

Halogen-Free Organic Waste stream.

Secondary Containment: Store the waste carboy in a secondary containment tray in a cool,

well-ventilated satellite accumulation area (2-8°C recommended for long-term stability,

though ambient is acceptable for short-term waste storage)[5].

Disposal Execution: Contract a licensed professional waste disposal service to transport the

waste for high-temperature incineration in a facility equipped with an afterburner and

scrubber[3].

Protocol 3: Spill Response and Decontamination
In the event of a powder spill, dry sweeping is strictly prohibited as it generates respirable

dust[6].
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Isolation & PPE: Evacuate non-essential personnel. Don nitrile gloves, chemical safety

goggles, a lab coat, and an N95/P100 particulate respirator[3].

Wetting the Spill: Gently dampen the spilled solid with 70% ethanol or isopropanol.

Causality: Wetting the powder immediately neutralizes the risk of aerosolization and

inhalation exposure[7].

Absorption: Wipe up the dampened material using absorbent laboratory pads.

Containment: Seal the contaminated pads and your disposable PPE in a vapor-tight plastic

bag[7]. Route this bag to solid hazardous waste for incineration.

Surface Decontamination: Wash the affected surface thoroughly with a surfactant-rich soap

and water solution to break down any residual lipophilic film[7].

Waste Segregation Decision Matrix
To streamline laboratory operations, utilize the following decision tree for routing Solanthrene
waste.
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Figure 1: Solanthrene (Solanidiene) waste segregation and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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